Cas no 832076-02-5 (Morpholine, 4-[4-(4-phenyl-1-piperazinyl)-6-(2-thienyl)-2-pyrimidinyl]-)

• Product name: Morpholine, 4-[4-(4-phenyl-1-piperazinyl)-6-(2-thienyl)-2-pyrimidinyl]-
• CAS No: 832076-02-5
• MF: C₂₂H₂₅N₅OS
• MW: 407.531802892685
• CID: 677114
• PubChem ID: 71416163

Morpholine, 4-[4-(4-phenyl-1-piperazinyl)-6-(2-thienyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[4-(4-phenyl-1-piperazinyl)-6-(2-thienyl)-2-pyrimidinyl]-
• 4-[4-(4-phenylpiperazin-1-yl)-6-thiophen-2-ylpyrimidin-2-yl]morpholine
• 4-[4-(4-Phenylpiperazin-1-yl)-6-(thiophen-2-yl)pyrimidin-2-yl]morpholine
• 832076-02-5
• DTXSID90835565

• Inchi： InChI=1S/C22H25N5OS/c1-2-5-18(6-3-1)25-8-10-26(11-9-25)21-17-19(20-7-4-16-29-20)23-22(24-21)27-12-14-28-15-13-27/h1-7,16-17H,8-15H2
• InChI Key： CIGHMFISEOCRNI-UHFFFAOYSA-N
• SMILES： C1CN(CCN1C2=CC=CC=C2)C3=NC(=NC(=C3)C4=CC=CS4)N5CCOCC5

Computed Properties

• Exact Mass: 407.17798161g/mol
• Monoisotopic Mass: 407.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73Ų